3-Methyl-5-(piperidin-4-yloxy)-1,2,4-thiadiazole hydrochloride

• IUPAC Name: 3-methyl-5-piperidin-4-yloxy-1,2,4-thiadiazole;hydrochloride
• InChI: InChI=1S/C8H13N3OS.ClH/c1-6-10-8(13-11-6)12-7-2-4-9-5-3-7;/h7,9H,2-5H2,1H3;1H
• InChI Key: YMJKAOZTWPSVIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)OC2CCNCC2.Cl
• Molecular Formula: C8H14ClN3OS
• Molecular Weight: 235.74 g/mol
• CAS No.: 2034527-48-3

Description

3-Methyl-5-(piperidin-4-yloxy)-1,2,4-thiadiazole hydrochloride is a chemical compound that has shown promising results in scientific research. It is a heterocyclic compound that belongs to the thiadiazole family. This compound has gained significant attention due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Scientific Research Applications

1. Metabolism and Disposition in Humans

N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), a compound structurally similar to the queried chemical, is an orexin 1 and 2 receptor antagonist developed for insomnia treatment. The study on SB-649868 focused on understanding its metabolism and disposition in humans after oral administration. It was noted that the compound and its metabolites were primarily excreted via feces, with a significant metabolism process involving the oxidation of the benzofuran ring, leading to various metabolites. This research provides insights into the metabolic pathways and excretion mechanisms of similar compounds, which could be relevant for studying the queried compound's pharmacokinetics and pharmacodynamics (Renzulli et al., 2011).

2. Brain Receptor Occupancy and Drug Development

Compounds similar to the queried chemical have been used to study brain receptor occupancy, an important aspect in drug development, especially for treating psychological and neurological disorders. For instance, 5-Hydroxytryptamine(1A) (5-HT(1A)) receptors are targeted for anxiety and depression treatment. Research on receptor occupancy provides valuable data for developing drugs with minimal side effects and optimal therapeutic effects (Rabiner et al., 2002).

3. Neurological Studies and Treatment Potential

Compounds structurally similar to 3-Methyl-5-(piperidin-4-yloxy)-1,2,4-thiadiazole hydrochloride have been explored for their potential in treating neurological disorders like schizophrenia. For example, CX516, a modulator of the AMPA receptor, was studied as a sole agent in treating patients partially refractory to traditional neuroleptics. Although the specific compound did not show dramatic effects, such studies are crucial in understanding the potential therapeutic effects and mechanisms of similar compounds in neurological conditions (Marenco et al., 2002).

4. Analytical Procedures and Biological Monitoring

In the realm of occupational and environmental health, derivatives of thiadiazole, similar to the queried compound, have been used to develop analytical procedures for biological monitoring. For instance, etridiazole and its metabolites in urine were studied to monitor exposure to the compound. Such research is critical for ensuring safety in environments where exposure to chemicals is a concern, providing methodologies for detecting and quantifying chemical exposure (Welie et al., 2005).